Cas no 112603-66-4 (Benzenebutanamide,N-[3-methyl-1-(1-pyrrolidinylcarbonyl)butyl]-, (S)- (9CI))

• Product name: Benzenebutanamide,N-[3-methyl-1-(1-pyrrolidinylcarbonyl)butyl]-, (S)- (9CI)
• CAS No: 112603-66-4
• MF: C₂₀H₃₀N₂O₂
• MW: 330.4644
• CID: 167555
• PubChem ID: 3086925

Benzenebutanamide,N-[3-methyl-1-(1-pyrrolidinylcarbonyl)butyl]-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenebutanamide,N-[3-methyl-1-(1-pyrrolidinylcarbonyl)butyl]-, (S)- (9CI)
• N-[(2S)-4-methyl-1-oxo-1-pyrrolidin-1-ylpentan-2-yl]-4-phenylbutanamide
• Benzenebutanamide, N-(3-methyl-1-(1-pyrrolidinylcarbonyl)butyl)-, (S)-
• DTXSID80150118
• 112603-66-4
• (S)-N-(3-Methyl-1-(1-pyrrolidinylcarbonyl)butyl)benzenebutanamide
• SUAM 1253

• Inchi： InChI=1S/C20H30N2O2/c1-16(2)15-18(20(24)22-13-6-7-14-22)21-19(23)12-8-11-17-9-4-3-5-10-17/h3-5,9-10,16,18H,6-8,11-15H2,1-2H3,(H,21,23)/t18-/m0/s1
• InChI Key： XOHGSZCXFGJRDJ-SFHVURJKSA-N
• SMILES： CC(C[C@@H](C(N1CCCC1)=O)NC(CCCC1=CC=CC=C1)=O)C

Computed Properties

• Exact Mass: 330.2309
• Monoisotopic Mass: 330.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4Ų
• XLogP3: 3.5

Experimental Properties

• Density: 1.064
• Boiling Point: 544.5°Cat760mmHg
• Flash Point: 283.1°C
• Refractive Index: 1.532
• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives